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Compound of Interest

Compound Name: c-Met-IN-15

Cat. No.: B10805565 Get Quote

c-Met-IN-15 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility and preparation of c-Met-IN-15 for experimental use. It includes

frequently asked questions and troubleshooting tips to ensure successful and reproducible

results.

Frequently Asked Questions (FAQs)
Q1: What is c-Met-IN-15? A1: c-Met-IN-15 (also known as compound S3) is an inhibitor of the

c-Met kinase.[1][2] The c-Met signaling pathway is crucial in processes like cell proliferation,

invasion, and angiogenesis, and its dysregulation is implicated in various cancers.[3][4][5] c-
Met-IN-15 has been shown to inhibit c-Met kinase activity by 21.1% at a 10 μM concentration.

[1][2]

Q2: What are the recommended storage conditions for c-Met-IN-15? A2: Proper storage is

critical to maintain the stability and activity of the compound.

Powder: Store the solid form of c-Met-IN-15 at -20°C for up to three years.[1]

Stock Solutions: Once dissolved in a solvent like DMSO, aliquot the solution into single-use

vials to prevent degradation from repeated freeze-thaw cycles.[1] Store these aliquots at

-80°C for up to six months or at -20°C for up to one month.[1]

Q3: In which solvents is c-Met-IN-15 soluble? A3: Like many kinase inhibitors, c-Met-IN-15 is a

poorly water-soluble compound.[3] The recommended solvent for preparing stock solutions is
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Dimethyl sulfoxide (DMSO).[6] It is generally not soluble in aqueous buffers. For experimental

dilutions, the DMSO stock solution is further diluted into the appropriate aqueous medium (e.g.,

cell culture media, assay buffer).

Solubility Data
The following table summarizes the solubility profile of c-Met-IN-15 in common laboratory

solvents.

Solvent Solubility Remarks

DMSO ≥ 10 mM

Recommended solvent for

preparing high-concentration

stock solutions. DMSO is a

polar aprotic solvent capable

of dissolving both polar and

nonpolar compounds.[6]

Ethanol Sparingly Soluble

Not recommended for primary

stock solutions. May be used

in some co-solvent mixtures for

in vivo formulations, but this

requires optimization.

Aqueous Buffers (e.g., PBS,

Culture Media)
Practically Insoluble

Direct dissolution in aqueous

media is not feasible. Dilute

from a DMSO stock solution to

achieve the final working

concentration.

Experimental Protocols & Methodologies
Protocol 1: Preparation of Stock Solution for In Vitro
Assays
This protocol describes the preparation of a 10 mM stock solution in DMSO, suitable for cell-

based assays and biochemical kinase assays.
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Materials:

c-Met-IN-15 powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:

Weighing: Carefully weigh the required amount of c-Met-IN-15 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution of a compound with

a molecular weight of 500 g/mol , you would weigh 5 mg.

Solvent Addition: Add the calculated volume of DMSO to the tube.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, briefly

sonicate the tube in a water bath until the solution is clear. Gentle warming to 37°C may also

aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots (e.g., 10-20 µL) in sterile cryovials.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[1]
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Workflow: Preparing c-Met-IN-15 Stock Solution

1. Weigh c-Met-IN-15 Powder

2. Add Calculated Volume of DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C
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Troubleshooting: Solubility Issues

Compound precipitated in
aqueous medium?

Is the final concentration too high?

Yes

Is the final DMSO % too low?

No

Lower the final concentration.

Yes

Was the dilution stored before use?

No

Increase final DMSO to <0.5%.
Run vehicle control.

Yes

Prepare fresh dilutions immediately
before each experiment.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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